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Compound of Interest

Compound Name: Dicyclohexyl carbonate

Cat. No.: B057173 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of dicyclohexyl carbonate in a laboratory setting.

Adherence to these procedures is critical for ensuring the safety of laboratory personnel and

protecting the environment. This guide is intended for researchers, scientists, and drug

development professionals who handle this chemical.

Hazard and Safety Summary
Dicyclohexyl carbonate is a stable organic compound that presents low acute toxicity.

However, it is classified as harmful to aquatic life, necessitating stringent disposal protocols to

prevent environmental contamination.[1] Before handling, it is imperative to consult the Safety

Data Sheet (SDS) and be fully aware of all potential hazards.

Personal Protective Equipment (PPE) is mandatory when handling dicyclohexyl carbonate
waste. This includes:

Safety goggles

Chemical-resistant gloves (Nitrile or Neoprene)

Laboratory coat
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While specific quantitative disposal limits for dicyclohexyl carbonate are not readily available,

the following table provides relevant physical and chemical properties to inform safe handling

and disposal decisions.

Property Value Reference

CAS Number 4427-97-8 [2][3]

Molecular Formula C₁₃H₂₂O₃ [2]

Molecular Weight 226.31 g/mol [2]

Appearance Solid [4]

Water Solubility Low [1]

Step-by-Step Disposal Protocol
The primary recommended method for the disposal of dicyclohexyl carbonate is through an

approved hazardous waste disposal facility. For small quantities typically found in a laboratory

setting, the following step-by-step procedure should be followed.

Experimental Protocol: Waste Collection and Storage
Segregation: Do not mix dicyclohexyl carbonate waste with other chemical waste streams.

Incompatible materials can lead to dangerous reactions.

Containerization:

Collect solid dicyclohexyl carbonate waste in a dedicated, clean, and dry container

made of a compatible material (e.g., high-density polyethylene - HDPE).

Ensure the container is in good condition, with a secure, tightly-fitting lid to prevent leaks

or spills.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Dicyclohexyl Carbonate".
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Include the date of accumulation and the approximate quantity of waste.

Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

satellite accumulation area within the laboratory.

The storage area should be away from sources of ignition and incompatible materials.

Experimental Protocol: Arranging for Disposal
Contact Environmental Health and Safety (EHS): Once the waste container is full, or if it has

been in storage for a prolonged period, contact your institution's EHS department to

schedule a pickup.

Provide Information: Be prepared to provide the EHS department with all necessary

information regarding the waste, including its composition and quantity.

Follow Institutional Procedures: Adhere to all institutional and local regulations for the final

disposal of the hazardous waste.

Chemical Incompatibility
To prevent hazardous reactions, do not mix dicyclohexyl carbonate waste with the following:

Strong Oxidizing Agents:[1] Contact can lead to vigorous and potentially dangerous

reactions.

Strong Acids and Bases: While hydrolysis of carbonate esters can be a method of

degradation, uncontrolled mixing with strong acids or bases in a waste container should be

avoided due to the potential for rapid and exothermic reactions.

Spill Management
In the event of a spill of solid dicyclohexyl carbonate:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and ensure adequate ventilation.
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Wear Appropriate PPE: Don the required personal protective equipment before attempting to

clean the spill.

Containment: Carefully sweep the solid material to prevent further dispersal. Avoid creating

dust.

Collection: Place the spilled material and any contaminated cleaning materials into a labeled

hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) and

then with soap and water. Collect all cleaning materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department, following your

institution's protocols.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

dicyclohexyl carbonate.
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Caption: Workflow for the safe disposal of dicyclohexyl carbonate waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b057173?utm_src=pdf-body-img
https://www.benchchem.com/product/b057173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of dicyclohexyl carbonate, fostering a culture of safety

and compliance within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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